Cas no 1160264-01-6 (5-Amino-N-methyl-1-benzothiophene-2-carboxamide)
5-Amino-N-methyl-1-benzothiophene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 5-AMINO-N-METHYL-1-BENZOTHIOPHENE-2-CARBOXAMIDE
- 5-Amino-N-methylbenzo[b]thiophene-2-carboxamide
- (5-aminobenzo[b]thiophen-2-yl)-N-methylcarboxamide
- STL426843
- SBB050362
- T2750
- ST45028390
- benzo[b]thiophene-2-carboxamide, 5-amino-N-methyl-
- 5-Amino-N-methyl-1-benzothiophene-2-carboxamide
-
- MDL: MFCD12197696
- Inchi: 1S/C10H10N2OS/c1-12-10(13)9-5-6-4-7(11)2-3-8(6)14-9/h2-5H,11H2,1H3,(H,12,13)
- InChI Key: FHARQFBENYPJGX-UHFFFAOYSA-N
- SMILES: S1C(C(NC)=O)=CC2C=C(C=CC1=2)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 234
- Topological Polar Surface Area: 83.4
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 509.7±30.0 °C at 760 mmHg
- Flash Point: 262.0±24.6 °C
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
5-Amino-N-methyl-1-benzothiophene-2-carboxamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Amino-N-methyl-1-benzothiophene-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A293645-100mg |
5-Amino-N-methyl-1-benzothiophene-2-carboxamide |
1160264-01-6 | 100mg |
$ 230.00 | 2022-06-08 | ||
| TRC | A293645-250mg |
5-Amino-N-methyl-1-benzothiophene-2-carboxamide |
1160264-01-6 | 250mg |
$ 470.00 | 2022-06-08 | ||
| TRC | A293645-500mg |
5-Amino-N-methyl-1-benzothiophene-2-carboxamide |
1160264-01-6 | 500mg |
$ 750.00 | 2022-06-08 | ||
| Chemenu | CM486892-1g |
5-Amino-N-methylbenzo[b]thiophene-2-carboxamide |
1160264-01-6 | 97% | 1g |
$*** | 2023-04-03 | |
| abcr | AB407677-500 mg |
5-Amino-N-methyl-1-benzothiophene-2-carboxamide |
1160264-01-6 | 500MG |
€373.00 | 2023-02-20 | ||
| abcr | AB407677-1 g |
5-Amino-N-methyl-1-benzothiophene-2-carboxamide |
1160264-01-6 | 1g |
€489.50 | 2023-06-17 | ||
| abcr | AB407677-5 g |
5-Amino-N-methyl-1-benzothiophene-2-carboxamide |
1160264-01-6 | 5g |
€1324.50 | 2023-06-17 | ||
| Matrix Scientific | 061200-500mg |
5-Amino-N-methyl-1-benzothiophene-2-carboxamide |
1160264-01-6 | 500mg |
$394.00 | 2023-09-05 | ||
| abcr | AB407677-500mg |
5-Amino-N-methyl-1-benzothiophene-2-carboxamide; . |
1160264-01-6 | 500mg |
€397.00 | 2025-04-22 | ||
| abcr | AB407677-1g |
5-Amino-N-methyl-1-benzothiophene-2-carboxamide; . |
1160264-01-6 | 1g |
€477.00 | 2025-04-22 |
5-Amino-N-methyl-1-benzothiophene-2-carboxamide Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 5-Amino-N-methyl-1-benzothiophene-2-carboxamide
Introduction to 5-Amino-N-methyl-1-benzothiophene-2-carboxamide (CAS No. 1160264-01-6)
5-Amino-N-methyl-1-benzothiophene-2-carboxamide (CAS No. 1160264-01-6) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the benzothiophene family, which is a class of molecules known for their broad spectrum of biological interactions. The presence of both amino and carboxamide functional groups in its structure suggests a high degree of reactivity, making it a valuable scaffold for the development of novel therapeutic agents.
The molecular structure of 5-amino-N-methyl-1-benzothiophene-2-carboxamide consists of a benzothiophene core substituted with an amino group at the 5-position, a methyl group at the 1-position, and a carboxamide moiety at the 2-position. This specific arrangement of functional groups imparts distinct chemical and biological properties that make it an attractive candidate for further investigation. The benzothiophene ring system is known to exhibit various pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer activities, which have been extensively studied in recent years.
In recent years, there has been a growing interest in exploring the pharmacological potential of benzothiophene derivatives due to their ability to interact with multiple biological targets. 5-Amino-N-methyl-1-benzothiophene-2-carboxamide has been identified as a promising compound in this regard, and several studies have demonstrated its efficacy in preclinical models. One notable area of research has focused on its potential as an inhibitor of kinases, which are enzymes involved in various signaling pathways that regulate cell growth and differentiation. Kinase inhibitors have become a major focus in drug development due to their role in treating cancers and inflammatory diseases.
Recent studies have shown that 5-amino-N-methyl-1-benzothiophene-2-carboxamide exhibits inhibitory activity against several kinases, including Janus kinases (JAKs) and tyrosine kinases. These kinases are implicated in various diseases, such as rheumatoid arthritis, psoriasis, and certain types of cancer. The ability of this compound to modulate kinase activity suggests that it could be developed into a therapeutic agent for these conditions. Additionally, its structural features may allow it to interact with other targets involved in disease pathogenesis, providing multiple mechanisms of action.
The synthesis of 5-amino-N-methyl-1-benzothiophene-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps typically include the formation of the benzothiophene core followed by functionalization at the 5-, 1-, and 2-positions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve the desired structural modifications efficiently.
Once synthesized, 5-amino-N-methyl-1-benzothiophene-2-carboxamide undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and confirm the identity of the compound. Additionally, X-ray crystallography may be used to determine the precise three-dimensional structure if single crystals are available.
In vitro studies have been conducted to evaluate the biological activity of 5-amino-N-methyl-1-benzothiophene-2-carboxamide, focusing on its interaction with target proteins and enzymes. These studies often involve enzyme assays to measure inhibitory effects on specific kinases or cell-based assays to assess cytotoxicity and other pharmacological responses. The results from these studies have provided valuable insights into the potential therapeutic applications of this compound.
One particularly intriguing finding from recent research is the ability of 5-amino-N-methyl-1-benzothiophene-2-carboxamide to induce apoptosis in certain cancer cell lines. Apoptosis is a natural process by which cells undergo programmed death, and its dysregulation is associated with various diseases, including cancer. By promoting apoptosis in cancer cells while sparing healthy cells, this compound could offer a novel approach to cancer treatment. Further investigation into its mechanism of action has revealed that it interacts with mitochondrial pathways involved in apoptosis.
The potential therapeutic applications of 5-amino-N-methyl-1-benzothiophene-2-carboxamide extend beyond oncology. Preliminary studies have also explored its effects on inflammatory pathways, suggesting that it may have applications in treating autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory properties observed in these studies are attributed to its ability to modulate cytokine production and inhibit pro-inflammatory signaling pathways.
Given the promising preclinical data, 5-amino-N-methyl-1-benzothiophene-2-carboxamide is being considered for further development as a lead compound for new therapeutic agents. Collaborative efforts between academic researchers and pharmaceutical companies are underway to optimize its chemical properties and evaluate its safety profile in clinical trials. These efforts aim to translate laboratory findings into effective treatments for patients suffering from various diseases.
The development process for any new drug involves several stages, each designed to assess safety and efficacy before it can be approved for human use. Initial studies focus on determining appropriate dosage ranges and identifying potential side effects through toxicology assessments. Subsequent phases involve clinical trials conducted on human volunteers to evaluate both short-term and long-term effects.
The future prospects for 5-amino-N-methyl-1-benzothiophene-2-carboxamide appear promising given its unique structural features and demonstrated biological activities. Ongoing research continues to uncover new mechanisms by which it can interact with biological targets, providing multiple avenues for therapeutic intervention. As our understanding of disease mechanisms advances, compounds like this one hold great potential for addressing unmet medical needs.
1160264-01-6 (5-Amino-N-methyl-1-benzothiophene-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)